Cas no 256417-34-2 (2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine)

• Product Name: 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine
• CAS No: 256417-34-2
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• MDL: MFCD00829493
• CID: 4643175
• Update Time: 2025-05-20

2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-naphthylsulfonyl)piperazino]pyrimidine
• 2-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyrimidine
• Pyrimidine, 2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-
• 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine

• MDL： MFCD00829493
• Inchi： 1S/C18H18N4O2S/c23-25(24,17-7-6-15-4-1-2-5-16(15)14-17)22-12-10-21(11-13-22)18-19-8-3-9-20-18/h1-9,14H,10-13H2
• InChI Key： PDQQUIPHMRAOGA-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C4C(=C3)C=CC=C4)(=O)=O)CC2)=NC=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine

Introduction to 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 256417-34-2 represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. The molecular structure of 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine incorporates a unique combination of functional groups that make it a promising candidate for various biological applications. This compound, characterized by its naphthalene-sulfonyl and piperazine-pyrimidine moieties, has garnered considerable attention due to its potential pharmacological properties.

The naphthalene ring in 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine contributes to the compound's hydrophobicity, which is often a critical factor in drug bioavailability and membrane permeability. The presence of the sulfonyl group enhances the compound's solubility in polar environments, facilitating its interaction with biological targets. Additionally, the piperazine and pyrimidine moieties are well-known for their role in drug design, offering a scaffold for further chemical modifications to optimize pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine being a prime example of such a structure. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors, making it a valuable tool for drug discovery. For instance, studies have shown that derivatives of 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine can modulate pathways involved in inflammation, neurodegeneration, and cancer progression.

In the realm of oncology, 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine has been investigated for its potential as an anti-cancer agent. The compound's ability to interfere with key signaling pathways in tumor cells has been explored through preclinical studies. These studies have revealed that it can inhibit the activity of enzymes such as tyrosine kinases, which are crucial for cancer cell proliferation and survival. Furthermore, its structural features allow for selective targeting of cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques enhance the efficiency of the synthesis and reduce unwanted byproducts, making the process more sustainable and scalable.

The pharmacological profile of naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine is further enhanced by its ability to undergo metabolic transformations that yield active metabolites. These metabolites can exhibit different pharmacological activities, extending the therapeutic window of the parent compound. Understanding these metabolic pathways is crucial for optimizing drug dosages and minimizing side effects.

In conclusion, 2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidine, identified by CAS number 256417-34-2, represents a significant advancement in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.